n1-(3-(dimethylamino)propyl)benzene-1,2-diamine
Cat. No. B8708975
M. Wt: 193.29 g/mol
InChI Key: LDOZLAKDJCZQKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:1][N:2]([CH2:3][CH2:4][CH2:5][NH:6][c:7]1[c:8]([N+:13]([O-:14])=[O:15])[cH:9][cH:10][cH:11][cH:12]1)[CH3:16].[NH2:18][NH2:19].[Pd:17]>>[CH3:1][N:2]([CH2:3][CH2:4][CH2:5][NH:6][c:7]1[c:8]([NH2:13])[cH:9][cH:10][cH:11][cH:12]1)[CH3:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)CCCNc1ccccc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pd]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C)CCCNc1ccccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
